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Compound of Interest

Compound Name: Biotin-PEG2-azide

Cat. No.: B15620921 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety protocols, handling guidelines, and experimental

procedures for Biotin-PEG2-azide. Adherence to these guidelines is crucial for ensuring

laboratory safety and maintaining the integrity of experimental outcomes.

Introduction to Biotin-PEG2-azide
Biotin-PEG2-azide is a heterobifunctional chemical linker used extensively in bioconjugation,

drug delivery, and diagnostic assay development.[1] It consists of three key components: a

biotin moiety for high-affinity binding to streptavidin and avidin, a terminal azide group for

covalent ligation via "click chemistry," and a two-unit polyethylene glycol (PEG) spacer.[1][2]

The hydrophilic PEG linker enhances aqueous solubility and provides spatial separation

between the biotin and the conjugated molecule, which can improve binding efficiency.[2][3]

The azide functional group, while highly useful for specific chemical reactions like the

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Alkyne-Azide

Cycloaddition (SPAAC), imparts specific hazards.[4][5] All organic azides should be handled

with care due to their potential toxicity and the risk of forming explosive compounds under

certain conditions.[5]

Physicochemical Properties
The properties of Biotin-PEG2-azide are summarized below.
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Property Value Source(s)

Chemical Formula C₁₆H₂₈N₆O₄S [6][7][8]

Molecular Weight 400.5 g/mol [6][7][8]

Appearance
White waxy solid or

transparent, oil-free liquid
[6][8]

Purity Typically ≥95% [6]

Solubility

Soluble in DMSO, DMF, DCM,

and MeOH.[8][9] Sparingly

soluble in aqueous buffers.[9]

[8][9]

CAS Number

945633-30-7 / 1910803-72-3

(Note: Multiple CAS numbers

may exist)

[1][8][10][11]

Hazard Identification and Safety Precautions
While many supplier Safety Data Sheets (SDS) for larger, PEGylated azides may classify them

as non-hazardous under GHS, the azide functional group requires careful handling.[5][12]

Toxicity: No specific toxicological data is available for Biotin-PEG2-azide.[10] However, this

material should be considered hazardous until proven otherwise.[9] Do not ingest, inhale, or

allow contact with skin and eyes.[9]

Reactivity and Stability: The compound is generally stable under recommended storage

conditions.[6][13] However, it can react violently with strong oxidizing agents.[13][14] Contact

with acids can generate the highly toxic and explosive hydrazoic acid.[5] Crucially, contact

with heavy metals (e.g., lead, copper, silver, mercury) or their salts can form shock-sensitive,

explosive heavy metal azides.[5]

Fire and Explosion: The product is not generally considered flammable. However, avoid heat,

friction, and sparks.[5][15]

Personal Protective Equipment (PPE)
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Consistent and correct use of PPE is the primary defense against exposure.

Protection Type Specification Rationale

Hand Protection
Double-gloved nitrile exam

gloves.[5]

Azides can be absorbed

through the skin; double

gloving provides an extra

barrier.[5]

Eye/Face Protection

Chemical safety glasses or

splash goggles.[5][14][15] A

face shield is recommended if

there is a risk of splashing.[5]

Protects against accidental

splashes and potential

energetic reactions.[5]

Body Protection
A fully buttoned laboratory coat

is mandatory.[5]

Prevents skin contact with the

compound.[5]

Respiratory Protection

Not generally required when

handled in a certified chemical

fume hood.[5]

A fume hood provides

adequate ventilation to prevent

inhalation of dust or aerosols.

[5]

Safe Handling, Storage, and Disposal
Adherence to a strict operational protocol minimizes the risk of accidents.
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Preparation & Handling

Storage Waste Disposal

Don PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Use Plastic/Ceramic Spatulas
(NEVER Metal)

Prepare Solutions by
Slowly Adding Solid to Solvent

Store at -20°C Collect All Azide Waste in
Dedicated PLASTIC Container

Keep in Tightly Sealed,
Clearly Labeled Container

Store Away From:
- Acids

- Oxidizing Agents
- Heavy Metals

Clearly Label as
'Azide Hazardous Waste'

NEVER Pour Azide
Waste Down the Drain

Do NOT Mix with
Acidic or Metal Waste

Click to download full resolution via product page
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Caption: Recommended workflow for the safe handling, storage, and disposal of Biotin-PEG2-
azide.
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Guideline Category Procedure Source(s)

Engineering Controls

Always handle the compound,

both solid and in solution, in a

certified chemical fume hood.

Ensure an eyewash station

and safety shower are

accessible.

[5]

Storage

Store in a tightly sealed, light-

protected container at –20°C

for long-term stability.[1][6][12]

[14][16] Containers should be

carefully resealed after

opening to prevent moisture

exposure and leakage.[1][12]

[1][6][12][14][16]

Incompatible Materials

Store away from strong acids,

strong oxidizing agents, and

heavy metals.[5] Avoid using

halogenated solvents like DCM

in reactions where explosive

diazidomethane could form.[5]

[5]

Solution Stability

Use anhydrous solvents like

DMSO or DMF for preparing

stock solutions.[1] Aqueous

solutions are not

recommended for storage for

more than one day.[9]

[1][9]

Waste Disposal Crucial: Never pour azide-

containing solutions down the

drain, as this can lead to the

formation of explosive metal

azides in plumbing.[5] Collect

all waste (solutions,

contaminated tips, paper, PPE)

in a dedicated, clearly labeled

plastic hazardous waste

[5][15]
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container.[5] Do not mix azide

waste with acidic waste.[5]

Arrange for disposal via a

licensed special waste

company.[15]

First Aid Measures
The following table summarizes first aid procedures. In all cases of doubt or if symptoms

persist, seek immediate medical attention.[14]

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a doctor if

complaints arise.

[12][15]

Skin Contact

Immediately wash the skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing.

[15]

Eye Contact

Immediately rinse the eye

cautiously with water for

several minutes.[10][15]

Remove contact lenses if

present and easy to do.

Continue rinsing.

[10][15]

Ingestion

Wash out the mouth with

copious amounts of water.[15]

If symptoms persist, consult a

doctor.

[15]

Experimental Protocol: Biotinylation via CuAAC
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This section provides a general protocol for labeling an alkyne-modified biomolecule (e.g., a

protein or oligonucleotide) with Biotin-PEG2-azide using a Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) reaction. This protocol should be optimized for specific applications.[3]

Alkyne-modified biomolecule

Biotin-PEG2-azide

Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Anhydrous DMSO

Copper(II) Sulfate (CuSO₄) solution (e.g., 10 mM in water)

Copper ligand (e.g., THPTA)

Reducing agent (e.g., Sodium Ascorbate), freshly prepared (e.g., 50 mM in water)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b15620921?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_Biotin_PEG5_azide_Properties_Applications_and_Protocols.pdf
https://www.benchchem.com/product/b15620921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Reaction Setup

Initiation & Incubation

Purification

Dissolve Alkyne-Biomolecule
in Reaction Buffer

Combine in Tube:
1. Alkyne-Biomolecule

2. Biotin-PEG2-azide (1.5-10x excess)

Prepare 10 mM Biotin-PEG2-azide
Stock in Anhydrous DMSO

Prepare Fresh
Sodium Ascorbate Solution

Initiate with Fresh
Sodium Ascorbate

Add Copper Ligand (e.g., THPTA)

Add CuSO₄ Solution

Vortex Thoroughly

Incubate at RT
(30 min - 2 hours)

Purify Conjugate from
Excess Reagents

(e.g., SEC, Precipitation)

Proceed to Downstream
Application

Click to download full resolution via product page

Caption: General experimental workflow for CuAAC-mediated biotinylation.
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Reactant Preparation:

Dissolve the alkyne-modified biomolecule in the reaction buffer to the desired final

concentration (e.g., 10-100 µM).[3]

Prepare a stock solution of Biotin-PEG2-azide (e.g., 10 mM) in anhydrous DMSO.[3]

Prepare a fresh solution of the reducing agent (e.g., 50 mM Sodium Ascorbate in water)

immediately before use.

Reaction Setup (in a microcentrifuge tube):

Combine the alkyne-modified biomolecule solution with the Biotin-PEG2-azide stock

solution. A 1.5 to 10-fold molar excess of the azide reagent is typically used to ensure

efficient labeling.[3]

Add the copper ligand (e.g., THPTA) to the mixture.

Add the CuSO₄ solution.[3]

Vortex the mixture briefly.

Initiation and Incubation:

Initiate the click reaction by adding the freshly prepared reducing agent.[3]

Vortex the mixture thoroughly.

Incubate the reaction at room temperature for 30 minutes to 2 hours.[3] For samples with

low concentrations, the reaction time can be extended. Protect from light if any

components are light-sensitive.[3]

Purification:

Following incubation, the biotinylated conjugate must be purified from excess reagents

(unreacted biotin-azide, copper, ligand).
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The purification method depends on the biomolecule. Common methods include size-

exclusion chromatography (SEC) for proteins or ethanol/acetone precipitation for

oligonucleotides.[3]

The purified conjugate is now ready for downstream applications, such as affinity

purification on streptavidin beads, Western blotting, or fluorescence microscopy.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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